Alkylation and substitution reactions of 2,4,6-trinitroanisole. Isolation of a reactive σ-complex intermediate

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000076

Abstract

A σ-complex has been isolated from the reaction of ethyl acetoacetate and 2,4,6-trinitroanisole in the presence of potassium t-butoxide, which, in the presence of acid decomposes to ethyl 2-picrylacetoacetate.

Recommended Literature